Cas no 1805550-90-6 (3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide)

• Product Name: 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide
• CAS No: 1805550-90-6
• MF: C₆H₅BrFNO₃S
• MW: 270.076203107834
• CID: 4973978
• Update Time: 2025-05-26

3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide

• Inchi： 1S/C6H5BrFNO3S/c7-4-1-3(13(9,11)12)2-5(8)6(4)10/h1-2,10H,(H2,9,11,12)
• InChI Key： HBYRTXGXMJFDIA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)S(N)(=O)=O)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8

Additional information on 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide

3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide: A Comprehensive Overview

The compound 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide (CAS No. 1805550-90-6) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted aromatic ring containing bromine, fluorine, and hydroxyl functionalities. The presence of these functional groups imparts the molecule with distinct chemical and physical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide as a key intermediate in the synthesis of bioactive compounds. Its sulfonamide group is known to enhance the pharmacokinetic properties of molecules, such as solubility and bioavailability, which are critical for drug development. Additionally, the bromine and fluorine substituents on the aromatic ring contribute to the molecule's electronic properties, making it an ideal candidate for use in medicinal chemistry research.

The synthesis of 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide involves a multi-step process that typically begins with the preparation of the corresponding aromatic amine derivative. This is followed by sulfonation using sulfur trioxide or other sulfonating agents under controlled conditions. The introduction of bromine and fluorine substituents is achieved through electrophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and product purity.

One of the most promising areas of research involving this compound is its application in the development of novel therapeutic agents. For instance, recent studies have demonstrated that derivatives of 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This suggests that the compound could serve as a lead molecule for the design of new drugs targeting these conditions.

In addition to its pharmaceutical applications, 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide has also been explored for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconducting materials or optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers on various substrates, which could be useful in creating advanced sensor technologies.

The stability and reactivity of 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide have also been subjects of recent investigations. Studies have shown that the compound exhibits good thermal stability under mild conditions, making it suitable for use in high-throughput screening assays. However, its reactivity towards nucleophilic substitution reactions suggests that care must be taken during storage and handling to prevent unintended side reactions.

From an environmental perspective, understanding the fate and transport of 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on determining its biodegradability under aerobic and anaerobic conditions, as well as its mobility in soil and water systems. These studies are essential for developing guidelines for safe handling and disposal practices.

In conclusion, 3-Bromo-5-fluoro-4-hydroxybenzenesulfonamide (CAS No. 1805550-90-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in pharmaceutical research, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.